2-((7-acetyl-4-oxo-3-(p-tolyl)-3,4,5,6,7,8-hexahydropyrido[4',3':4,5]thieno[2,3-d]pyrimidin-2-yl)thio)-N-(2,5-difluorophenyl)acetamide

• IUPAC Name: 2-[[11-acetyl-4-(4-methylphenyl)-3-oxo-8-thia-4,6,11-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-5-yl]sulfanyl]-N-(2,5-difluorophenyl)acetamide
• InChI: InChI=1S/C26H22F2N4O3S2/c1-14-3-6-17(7-4-14)32-25(35)23-18-9-10-31(15(2)33)12-21(18)37-24(23)30-26(32)36-13-22(34)29-20-11-16(27)5-8-19(20)28/h3-8,11H,9-10,12-13H2,1-2H3,(H,29,34)
• InChI Key: QZNCDNQTIPZNHG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=O)C3=C(N=C2SCC(=O)NC4=C(C=CC(=C4)F)F)SC5=C3CCN(C5)C(=O)C
• Molecular Formula: C26H22F2N4O3S2
• Molecular Weight: 540.6 g/mol

Description

The compound contains several functional groups and structural motifs that are common in organic chemistry. For example, it has a tolyl group, which is a functional group related to toluene. It also appears to contain a pyrimidine ring, which is a six-membered ring with two nitrogen atoms and four carbon atoms. The compound also contains an acetyl group and a thio group.

Scientific Research Applications

Synthesis and Characterization

Studies have been focused on the synthesis and characterization of thienopyrimidine derivatives due to their promising biological activities. For instance, Kökbudak et al. (2020) discussed the synthesis, cytotoxic activity, and quantum chemical calculations of new thienopyrimidine derivatives, highlighting their potential as cancer therapeutics (Kökbudak et al., 2020). Similarly, Subasri et al. (2016) focused on the crystal structures of related compounds, providing insights into their conformation and potential interactions (Subasri et al., 2016).

Biological Activities

The exploration of biological activities is another significant area of research. Gangjee et al. (2004) investigated thienopyrimidines as potential thymidylate synthase inhibitors, indicating their use in cancer therapy (Gangjee et al., 2004). Another study by Hossan et al. (2012) synthesized various pyrimidinone and oxazinone derivatives fused with thiophene rings, assessing their antimicrobial properties (Hossan et al., 2012).

Antimicrobial and Antitumor Properties

Further research by Kerru et al. (2019) on thienopyrimidine linked rhodanine derivatives demonstrated significant antimicrobial activity, suggesting the compound's potential in addressing bacterial and fungal infections (Kerru et al., 2019). Additionally, the study by Hafez and El-Gazzar (2017) on thienopyrimidine derivatives highlighted their antitumor activity, underscoring the therapeutic potential of such compounds in cancer treatment (Hafez & El-Gazzar, 2017).